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Compound of Interest

Compound Name: 4-Methoxy-tempo

Cat. No.: B1365119

Get Quote

An In-depth Whitepaper on the Synthesis, Properties, and Applications of a Versatile Nitroxide

Radical

For researchers, scientists, and professionals in drug development, 4-Methoxy-TEMPO (4-

methoxy-2,2,6,6-tetramethyl-1-piperidinyloxy) has emerged as a compound of significant

interest. This stable nitroxide radical finds diverse applications, from a catalyst in organic

synthesis to a valuable tool in biological studies investigating oxidative stress. This technical

guide provides a comprehensive overview of its core properties, experimental protocols, and

mechanisms of action.

Core Properties of 4-Methoxy-TEMPO
4-Methoxy-TEMPO is a derivative of the well-known radical scavenger TEMPO. The addition

of a methoxy group at the 4-position modifies its chemical properties, influencing its reactivity

and applications.
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Property Value Citations

CAS Number 95407-69-5 [1][2]

Molecular Formula C₁₀H₂₀NO₂ [1][2]

Molecular Weight 186.27 g/mol [1][2]

Appearance Orange solid

Melting Point 40.5-44 °C [1]

Storage 2-8°C, protected from light [1]

Applications in Research and Development
The unique properties of 4-Methoxy-TEMPO make it a versatile tool in various scientific fields.

Organic Synthesis: It is commonly employed as a catalyst for the selective oxidation of

primary and secondary alcohols to their corresponding aldehydes and ketones.[3][4][5] This

method is valued for its mild reaction conditions and high chemoselectivity.

Radical Scavenging and Oxidative Stress Studies: As a stable free radical, 4-Methoxy-
TEMPO is effective in scavenging other free radicals, making it a valuable probe in studies

related to oxidative stress, aging, and various diseases.[6] Its ability to selectively scavenge

reactive oxygen species (ROS) allows researchers to investigate cellular mechanisms and

potential therapeutic interventions.[6]

Polymer Chemistry: It serves as a spin label for studying molecular dynamics, enabling

scientists to monitor the behavior of polymers under different conditions.[6]

Medicinal Chemistry: The radical-scavenging properties of 4-Methoxy-TEMPO are being

explored for potential therapeutic applications, particularly in the development of new

treatments for diseases linked to oxidative damage.[6]

Signaling Pathway Modulation
Recent studies have highlighted the ability of 4-Methoxy-TEMPO to modulate key cellular

signaling pathways, providing insights into its biological effects.
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MAPK Signaling Pathway
In human hepatoma HepG2 cells, 4-Methoxy-TEMPO has been shown to induce cytotoxicity,

autophagy, and DNA damage through the generation of reactive oxygen species (ROS) and the

activation of the Mitogen-Activated Protein Kinase (MAPK) signaling pathway. Specifically, it

leads to the phosphorylation of JNK, ERK1/2, and p38 MAPKs.
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Seed cells in 96-well plate

Incubate overnight

Treat with 4-Methoxy-TEMPO

Incubate for desired time

Add MTS reagent

Incubate 1-4 hours

Measure absorbance at 490 nm

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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